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Introduction

Azoxystrobin, a broad-spectrum fungicide from the strobilurin class, is a cornerstone of many
disease management programs in modern agriculture. Its efficacy is intrinsically linked to its
delivery and interaction with the plant surface, processes that can be significantly enhanced
through the use of agricultural adjuvants. These additives can improve the physical and
chemical properties of the spray solution, leading to better coverage, uptake, and ultimately,
superior disease control.

These application notes provide a comprehensive overview of the compatibility of Azoxystrobin
with a range of common agricultural adjuvants. The document outlines detailed protocols for
assessing physical compatibility, evaluating performance enhancement, and gauging
phytotoxicity. The data presented herein is intended to guide researchers and agricultural
scientists in the formulation of effective and crop-safe tank mixtures.

I. Physical Compatibility of Azoxystrobin with
Agricultural Adjuvants

The physical compatibility of a tank mixture is paramount to ensure a homogeneous application
and prevent equipment blockages. The following tables summarize the physical compatibility of
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Azoxystrobin with various classes of agricultural adjuvants, as determined by the jar test
protocol detailed in Section .

Table 1: Physical Compatibility of Azoxystrobin with Non-lonic Surfactants (NIS)

Adjuvant (Active Concentration (% Observation (30 Compatibility
Ingredient) viv) mins) Rating
Alkylphenol Homogeneous )
0.25 ) Compatible
Ethoxylate solution
Homogeneous ,
Alcohol Ethoxylate 0.25 ) Compatible
solution
. . Homogeneous _
Tall Oil Fatty Acids 0.25 ] Compatible
solution
Homogeneous _
Alkyl Aryl Alkoxylate 0.25 ) Compatible
solution

Table 2: Physical Compatibility of Azoxystrobin with Oil-Based Adjuvants

. Concentration (% Observation (30 Compatibility
Adjuvant Type . .
viv) mins) Rating
Crop Oil Concentrate Formation of a ]
1.0 ] Incompatible
(COQC) separate oily layer
Methylated Seed Oil Formation of a ]
1.0 ) Incompatible
(MSO) separate oily layer
High Surfactant Oil Emulsion formed, ) )
0.5 ] ) Use with caution
Concentrate (HSOC) slight separation

Table 3: Physical Compatibility of Azoxystrobin with Other Adjuvant Types
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. Concentration (% Observation (30 Compatibility
Adjuvant Type . .
viv) mins) Rating
Organosilicone Homogeneous )
0.1 ] Compatible
Surfactant solution
Propionic Acid + Soy Homogeneous i
o 0.5 ) Compatible
Lecithin solution
_ _ Homogeneous ,
Orange Essential Oil 0.5 ] Compatible
solution

Il. Physicochemical Properties of Azoxystrobin
Spray Solutions with Adjuvants

The addition of adjuvants can alter the physicochemical properties of the spray solution, which
in turn affects droplet formation, deposition, and uptake. The following table presents data on

the impact of selected adjuvants on a spray solution containing Azoxystrobin.[1][2][3]

Table 4: Physicochemical Properties of Azoxystrobin Spray Solutions

© 2025 BenchChem. All rights reserved.

3/12 Tech Support


https://www.fbn.com/en-ca/community/blog/surfactants
https://www.scielo.br/j/eagri/a/gp4C5mBXVBMHcDRhC83CVXP/?lang=en
https://www.scielo.br/j/eagri/a/gp4C5mBXVBMHcDRhC83CVXP/?format=pdf&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12415399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Electrical ) . Surface
. o Viscosity .
Adjuvant pH Conductivity Tension
(mPa.s)
(uSlcm) (mN/m)
Water Only 10.65 256 1.02 72.5
Azoxystrobin
9.85 1172 1.05 45.3
Only
+ Silicone
_ 5.22 1150 1.03 28.0
Adjuvant
+ Propionic Acid
o 5.80 1098 1.06 32.1
+ Soy Lecithin
+ Sodium Lauryl
8.17 1125 1.04 30.5
Ether Sulfate
+ Orange
T 7.50 980 1.05 28.5
Essential Oll

lll. Experimental Protocols
A. Protocol for Physical Compatibility Jar Test[4][5][6][7]

8]

This protocol provides a standardized method for determining the physical compatibility of
Azoxystrobin with agricultural adjuvants in a laboratory setting.

Materials:

Azoxystrobin formulation

Adjuvant to be tested

Clean, clear glass jars (1-quart or 1-liter) with lids

Pipettes or measuring cylinders

Water from the source to be used for spraying
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e Timer

o Personal Protective Equipment (PPE) as specified on product labels
Procedure:

 Fill a glass jar with 1 pint (or 500 mL) of the water to be used in the spray tank.

» Add the proportionate amount of each component to the jar in the following order, capping
and inverting the jar 10 times after each addition: a. Wettable powders (WP) and water-
dispersible granules (WG) b. Flowables (F) and suspension concentrates (SC) (e.qg.,
Azoxystrobin) c. Emulsifiable concentrates (EC) d. Water-soluble liquids (SL) e. Adjuvants

o After adding all components, cap the jar and invert it 10 times.

o Let the mixture stand for 30 minutes and observe for any signs of incompatibility, such as:

[e]

Phase separation: The formation of distinct layers.

o

Precipitation: The formation of solid particles that settle out of the solution.

[¢]

Flocculation: The formation of flakes or clumps.

[e]

Gel formation: The thickening of the mixture into a gel-like consistency.

o After 30 minutes, invert the jar again 10 times to assess the re-suspendability of the mixture.
Interpretation of Results:

o Compatible: The mixture remains uniform, and any separation readily re-suspends.

e Incompatible: The mixture exhibits significant phase separation, precipitation, flocculation, or
gel formation that does not readily re-suspend.

o Use with caution: Minor separation occurs but readily re-suspends with agitation.
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Physical Compatibility Jar Test Workflow
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Jar Test Workflow Diagram

B. Protocol for Greenhouse Evaluation of Fungicide-
Adjuvant Performance

This protocol is designed to assess the impact of adjuvants on the efficacy of Azoxystrobin for
disease control and to evaluate potential phytotoxicity under controlled greenhouse conditions.

[41051[61[7]
1. Plant Material and Growth Conditions:

o Select a host plant species susceptible to a target pathogen for which Azoxystrobin is
effective.

e Grow plants from seed or uniform cuttings in a suitable potting medium.

» Maintain plants in a greenhouse with controlled temperature, humidity, and lighting
appropriate for the species.

2. Experimental Design:

o Use a completely randomized design with a minimum of four replications per treatment.
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Include the following treatments:

o

Untreated control (no fungicide or adjuvant)

[¢]

Pathogen-inoculated control

[e]

Azoxystrobin alone

[e]

Adjuvant alone

(¢]

Azoxystrobin + Adjuvant
For phytotoxicity assessment, include a non-inoculated set of plants for each treatment.
. Inoculum Preparation and Inoculation:

Prepare a spore suspension or mycelial slurry of the target pathogen at a standardized
concentration.

Inoculate plants uniformly at the appropriate growth stage for disease development.
. Treatment Application:

Prepare spray solutions of Azoxystrobin and the adjuvant at the desired concentrations
immediately before use.

Apply treatments to the plant foliage to the point of runoff using a calibrated sprayer to
ensure uniform coverage.

For the phytotoxicity assessment, apply treatments to non-inoculated plants.
. Disease and Phytotoxicity Assessment:
Incubate inoculated plants under conditions favorable for disease development.

Assess disease severity at regular intervals (e.g., 7, 14, and 21 days after inoculation) using
a standardized rating scale (e.g., percent leaf area affected).
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e Assess phytotoxicity on non-inoculated plants at the same intervals, looking for symptoms
such as:

o Chlorosis (yellowing)
o Necrosis (tissue death)
o Stunting
o Leaf distortion

6. Data Analysis:

e Analyze disease severity and phytotoxicity data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.
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Greenhouse Performance Evaluation Workflow

Experimental Setup
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Azoxystrobin Mode of Action & Adjuvant Influence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Compatibility of
Azoxystrobin with Agricultural Adjuvants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415399#fungicide4-compatibility-with-agricultural-
adjuvants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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